Cas no 1251608-13-5 (N-(4-fluoro-2-methylphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide)

• Product Name: N-(4-fluoro-2-methylphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide
• CAS No: 1251608-13-5
• MF: C₁₈H₂₀FN₃O₄S
• MW: 393.432506561279
• CID: 6216412
• PubChem ID: 49666999
• Update Time: 2025-11-06

N-(4-fluoro-2-methylphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-2-methylphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide
• N-(4-fluoro-2-methylphenyl)-2-[2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide
• N-(4-fluoro-2-methylphenyl)-2-(2-oxo-5-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide
• 1251608-13-5
• F3406-9415
• AKOS021896107
• N-(4-fluoro-2-methylphenyl)-2-(2-oxo-5-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide

• Inchi： 1S/C18H20FN3O4S/c1-13-10-14(19)4-6-16(13)20-17(23)12-21-11-15(5-7-18(21)24)27(25,26)22-8-2-3-9-22/h4-7,10-11H,2-3,8-9,12H2,1H3,(H,20,23)
• InChI Key： BRQIATOCKLRLKR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(N(CC(NC2C=CC(=CC=2C)F)=O)C=1)=O)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 393.11585546g/mol
• Monoisotopic Mass: 393.11585546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.2Ų

Additional information on N-(4-fluoro-2-methylphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide

Recent Advances in the Study of N-(4-fluoro-2-methylphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide (CAS: 1251608-13-5)

The compound N-(4-fluoro-2-methylphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide (CAS: 1251608-13-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a pyrrolidine sulfonyl group and a dihydropyridinone core, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary data suggest that it exhibits high affinity for certain protein targets involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a kinase implicated in tumor progression, with an IC50 value in the nanomolar range. These findings highlight its potential as a lead candidate for the development of novel anticancer therapies.

In addition to its anticancer properties, recent research has explored the compound's applicability in treating neurodegenerative diseases. A study conducted by a team at the University of Cambridge revealed that N-(4-fluoro-2-methylphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide can cross the blood-brain barrier and modulate neuroinflammatory responses in animal models of Alzheimer's disease. This discovery opens new avenues for the development of therapeutics targeting neuroinflammation, a critical factor in the progression of neurodegenerative disorders.

The synthesis and optimization of this compound have also been a focal point of recent research. Advances in synthetic chemistry have enabled the production of derivatives with improved pharmacokinetic profiles. For example, a 2024 paper in Organic & Biomolecular Chemistry detailed a novel synthetic route that enhances the yield and purity of the compound while reducing the number of steps required. Such innovations are crucial for scaling up production and facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain. Issues such as off-target effects and metabolic stability need to be addressed to fully realize the therapeutic potential of this compound. Ongoing research aims to tackle these challenges through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(4-fluoro-2-methylphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and the recent advancements in its synthesis and application underscore its potential as a versatile therapeutic agent. Future studies will likely focus on further elucidating its mechanisms, optimizing its properties, and advancing it through the drug development pipeline.